![molecular formula C15H16N2O7S B2581275 Methyl 4-((3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)sulfonyl)benzoate CAS No. 1904133-86-3](/img/structure/B2581275.png)
Methyl 4-((3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)sulfonyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 4-((3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)sulfonyl)benzoate” is a chemical compound. It contains a pyrrolidine ring, which is a five-membered nitrogen heterocycle . Pyrrolidine is widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a pyrrolidine ring . The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3-hybridization . The non-planarity of the ring also increases three-dimensional (3D) coverage, a phenomenon called "pseudorotation" .Scientific Research Applications
Synthesis and Chemical Properties :
- Methyl 4-((3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)sulfonyl)benzoate is involved in the synthesis of complex organic compounds. For instance, it is used in the synthesis of 3-Chloro-6-methyl-dibenzo[c,f][1,2]thiazepin-11(6H)-one 5,5-dioxide, a key intermediate of Tianeptine (Z. Xiu-lan, 2009).
- It serves as a scaffold for the synthesis of highly functionalized 3-pyridin-3-ylisoxazoles-5-carboxylic acid derivatives and isoxazole-annulated heterocycles (J. G. Ruano, Cristina Fajardo, M. R. Martín, 2005).
Pharmaceutical Research and Drug Development :
- The compound has been studied in the context of N-Pyridyl-4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxamides, contributing to insights on structure-activity relationships in pharmaceutical research (I. Ukrainets, A. Burian, Ganna M. Hamza, 2019).
- It is used in the synthesis of new heterocycles with potential antimicrobial activity, as demonstrated in the study of 3-Methyl-1-Phenyl-5-Benzene Sulfonamido Pyrazole derivatives (T. El‐Emary, N. Al-muaikel, O. S. Moustafa, 2002).
Material Science and Electrochemistry :
- The compound has applications in material science, such as in the synthesis and spectroelectrochemical characterization of a magenta polypyrrole derivatised with Methyl Red azo dye, relevant for electrochromic properties (A. K. A. Almeida, J. Dias, Diego Santos, 2017).
- It is also involved in polarographic studies of alkyl imidazolyl sulfoxides and sulfides, contributing to the understanding of electrochemical properties and reactions (B. Johansson, S. Wendsjö, 1983).
Future Directions
The future directions for research on “Methyl 4-((3-(2,4-dioxooxazolidin-3-yl)pyrrolidin-1-yl)sulfonyl)benzoate” and similar compounds could involve the design of new pyrrolidine compounds with different biological profiles . This could be guided by understanding the influence of steric factors on biological activity and the structure–activity relationship (SAR) of the studied compounds .
properties
IUPAC Name |
methyl 4-[3-(2,4-dioxo-1,3-oxazolidin-3-yl)pyrrolidin-1-yl]sulfonylbenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O7S/c1-23-14(19)10-2-4-12(5-3-10)25(21,22)16-7-6-11(8-16)17-13(18)9-24-15(17)20/h2-5,11H,6-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIINYOHBOSQGQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(C2)N3C(=O)COC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O7S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.